![molecular formula C16H21FN6 B5632139 6-(1-azepanylmethyl)-N-(4-fluorophenyl)-1,3,5-triazine-2,4-diamine](/img/structure/B5632139.png)
6-(1-azepanylmethyl)-N-(4-fluorophenyl)-1,3,5-triazine-2,4-diamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
6-(1-azepanylmethyl)-N-(4-fluorophenyl)-1,3,5-triazine-2,4-diamine, also known as AZD6738, is a potent and selective inhibitor of the checkpoint kinase 1 (CHK1) enzyme. CHK1 is a key regulator of the DNA damage response pathway, which is responsible for maintaining genomic stability and preventing the development of cancer. Inhibition of CHK1 has been shown to sensitize cancer cells to DNA-damaging agents, making it a promising target for cancer therapy.
Scientific Research Applications
- 6-(azepan-1-ylmethyl)-N-(4-fluorophenyl)-1,3,5-triazine-2,4-diamine has demonstrated promising anticancer activity. Researchers have explored its potential as a targeted therapy for specific cancer types, inhibiting tumor growth and metastasis. Mechanistic studies reveal interactions with key cellular pathways involved in cancer progression .
- This compound acts as a kinase inhibitor, specifically targeting certain kinases involved in cell signaling pathways. Kinases play crucial roles in cellular processes, and inhibiting them can have therapeutic implications. Scientists investigate its efficacy against kinases associated with diseases like inflammation, neurodegenerative disorders, and autoimmune conditions .
- Researchers have investigated the antibacterial effects of 6-(azepan-1-ylmethyl)-N-(4-fluorophenyl)-1,3,5-triazine-2,4-diamine . It shows activity against both Gram-positive and Gram-negative bacteria. Potential applications include developing novel antibiotics or antimicrobial agents .
- Due to its unique chemical structure, this compound has been explored for neuroprotective effects. It interacts with neuronal receptors and may offer therapeutic benefits in neurodegenerative conditions such as Alzheimer’s disease and Parkinson’s disease. Researchers investigate its ability to modulate neurotransmitter systems and protect neurons from oxidative stress .
- Inflammation plays a central role in various diseases, including autoimmune disorders. 6-(azepan-1-ylmethyl)-N-(4-fluorophenyl)-1,3,5-triazine-2,4-diamine has shown anti-inflammatory properties by inhibiting specific inflammatory pathways. Scientists explore its potential as an immunomodulatory agent .
- Beyond biological applications, this compound has attracted interest in materials science. Its unique triazine-based structure makes it suitable for organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (solar cells). Researchers study its charge transport properties and stability for device applications .
Anticancer Research
Kinase Inhibition
Antibacterial Properties
Neuroprotection and Neurodegenerative Diseases
Anti-Inflammatory Potential
Materials Science and Organic Electronics
properties
IUPAC Name |
6-(azepan-1-ylmethyl)-2-N-(4-fluorophenyl)-1,3,5-triazine-2,4-diamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21FN6/c17-12-5-7-13(8-6-12)19-16-21-14(20-15(18)22-16)11-23-9-3-1-2-4-10-23/h5-8H,1-4,9-11H2,(H3,18,19,20,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CVZFFZHFVQCDHQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)CC2=NC(=NC(=N2)NC3=CC=C(C=C3)F)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21FN6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-(azepan-1-ylmethyl)-N-(4-fluorophenyl)-1,3,5-triazine-2,4-diamine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.